molecular formula C34H40N8O8 B3340806 Glp-Asn-Pro-d-Tyr-d-Trp-NH2 CAS No. 882400-49-9

Glp-Asn-Pro-d-Tyr-d-Trp-NH2

Cat. No. B3340806
CAS RN: 882400-49-9
M. Wt: 688.7 g/mol
InChI Key: SZQSOKVXBMULDL-VQHLWIOESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Glp-Asn-Pro-d-Tyr-d-Trp-NH2” is a novel synthetic peptide that mimics and amplifies the central actions of thyrotropin-releasing hormone (TRH) in rats without releasing TSH . It has dual pharmacological activities: it inhibits TRH-DE and binds to central TRH receptors with nM affinity in rat hippocampus and cortex but not pituitary or heterologous cells expressing TRH receptor 1 (TRHR1) or TRH receptor 2 (TRHR2) .


Molecular Structure Analysis

“Glp-Asn-Pro-d-Tyr-d-Trp-NH2” binds to [3H] [3-Me-His2]TRH-labelled sites in rat hippocampus and cortex but not pituitary or heterologous cells expressing TRHR1 or TRHR2 .


Physical And Chemical Properties Analysis

The molecular formula of “Glp-Asn-Pro-d-Tyr-d-Trp-NH2” is C34H40N8O8 . Its molecular weight is 688.7 g/mol .

Mechanism of Action

“Glp-Asn-Pro-d-Tyr-d-Trp-NH2” mimics and amplifies the central actions of thyrotropin-releasing hormone (TRH) in rats without releasing TSH . It inhibits TRH-DE and binds to central TRH receptors with nM affinity in rat hippocampus and cortex but not pituitary or heterologous cells expressing TRH receptor 1 (TRHR1) or TRH receptor 2 (TRHR2) .

Future Directions

The study of “Glp-Asn-Pro-d-Tyr-d-Trp-NH2” reveals significant differences in the binding properties of native and heterologously expressed TRH receptors . The results raise the possibility that “Glp-Asn-Pro-d-Tyr-d-Trp-NH2” is not displacing [3H] [3-Me-His2]TRH from a known TRH receptor in rat cortex, but rather a hitherto unidentified TRH receptor . This opens up new avenues for research and could be a platform for the development of novel TRH-based therapeutics for neuro diseases .

properties

IUPAC Name

(2S)-N-[(2S)-4-amino-1-[(2S)-2-[[(2R)-1-[[(2R)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl]pyrrolidin-1-yl]-1,4-dioxobutan-2-yl]-5-oxopyrrolidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C34H40N8O8/c35-28(44)16-26(41-31(47)23-11-12-29(45)38-23)34(50)42-13-3-6-27(42)33(49)40-25(14-18-7-9-20(43)10-8-18)32(48)39-24(30(36)46)15-19-17-37-22-5-2-1-4-21(19)22/h1-2,4-5,7-10,17,23-27,37,43H,3,6,11-16H2,(H2,35,44)(H2,36,46)(H,38,45)(H,39,48)(H,40,49)(H,41,47)/t23-,24+,25+,26-,27-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZQSOKVXBMULDL-VQHLWIOESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(N(C1)C(=O)C(CC(=O)N)NC(=O)C2CCC(=O)N2)C(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(CC4=CNC5=CC=CC=C54)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H](N(C1)C(=O)[C@H](CC(=O)N)NC(=O)[C@@H]2CCC(=O)N2)C(=O)N[C@H](CC3=CC=C(C=C3)O)C(=O)N[C@H](CC4=CNC5=CC=CC=C54)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C34H40N8O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20469554
Record name JAK4D
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20469554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

688.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Glp-Asn-Pro-d-Tyr-d-Trp-NH2

CAS RN

882400-49-9
Record name JAK4D
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0882400499
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name JAK4D
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20469554
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name JAK4D
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AVX7AUJ938
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Glp-Asn-Pro-d-Tyr-d-Trp-NH2
Reactant of Route 2
Glp-Asn-Pro-d-Tyr-d-Trp-NH2
Reactant of Route 3
Reactant of Route 3
Glp-Asn-Pro-d-Tyr-d-Trp-NH2
Reactant of Route 4
Glp-Asn-Pro-d-Tyr-d-Trp-NH2
Reactant of Route 5
Glp-Asn-Pro-d-Tyr-d-Trp-NH2
Reactant of Route 6
Reactant of Route 6
Glp-Asn-Pro-d-Tyr-d-Trp-NH2

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.